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Compound of Interest

Compound Name: 17(S)-HDHA-d5

Cat. No.: B12413613 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of 17(S)-HDHA-d5, a deuterated derivative of 17(S)-hydroxy-

docosahexaenoic acid used as an internal standard in mass spectrometry. Adherence to these

protocols is critical for maintaining a safe laboratory environment and complying with regulatory

standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 17(S)-HDHA-d5 with

appropriate care. This substance is typically supplied in a solution, often in a flammable solvent

like ethanol or methyl acetate.

Personal Protective Equipment (PPE): Always wear protective gloves, eye protection (safety

glasses or goggles), and a lab coat when handling 17(S)-HDHA-d5.

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation exposure.

Ignition Sources: Keep the compound away from heat, sparks, open flames, and other potential

ignition sources.[1] No smoking should be permitted in the handling area.
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The disposal of 17(S)-HDHA-d5 and its containers must be conducted in accordance with all

applicable national and local regulations.

Initial Preparation:

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on chemical waste disposal.

Ensure the original container is securely sealed.

Waste Collection:

Do not mix 17(S)-HDHA-d5 with other waste materials.

Leave the chemical in its original container.

If the original container is compromised, use a new, compatible, and properly labeled

container for chemical waste.

Container Management:

Handle uncleaned, empty containers as you would the product itself.

Store the waste container in a designated, well-ventilated, and cool area, away from

incompatible materials.

Final Disposal:

Arrange for pickup and disposal by a licensed and approved waste disposal company.

Provide the waste disposal company with a complete and accurate characterization of the

waste, including the Safety Data Sheet (SDS).

In the event of a spill, immediately evacuate non-essential personnel from the area. For small

spills, absorb the material with a liquid-absorbent, non-combustible material (e.g.,

Chemizorb®), and collect it in a suitable container for disposal. For larger spills, contact your

institution's EHS or emergency response team.
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Quantitative Data Summary
The following table summarizes key quantitative data for 17(S)-HDHA-d5.

Property Value Source

Molecular Formula C₂₂H₂₇D₅O₃ GlpBio

Molecular Weight 349.5 g/mol GlpBio

Solubility (PBS, pH 7.2) 0.8 mg/ml GlpBio

Solubility (DMF) Miscible GlpBio

Solubility (DMSO) Miscible GlpBio

Solubility (Ethanol) Miscible GlpBio

Storage Temperature -20°C GlpBio

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 17(S)-HDHA-
d5.
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Preparation

Handling & Containment

Storage

Final Disposal

Start: Identify 17(S)-HDHA-d5 for Disposal

Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Consult Institutional EHS Guidelines

Ensure Original Container is Sealed

Properly Label Waste Container

Segregate from Other Chemical Waste

Store in Designated Cool, Well-Ventilated Area

Contact Approved Waste Disposal Company

Provide Safety Data Sheet to Disposal Company

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 17(S)-HDHA-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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